ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: ethyl 2-amino-1-(3-hydroxyphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C19H16N4O3/c1-2-26-19(25)15-16-18(22-14-9-4-3-8-13(14)21-16)23(17(15)20)11-6-5-7-12(24)10-11/h3-10,24H,2,20H2,1H3
• InChI Key: OAMMHDAIBOQRRS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC(=CC=C4)O)N
• Molecular Formula: C19H16N4O3
• Molecular Weight: 348.4 g/mol

Description

Ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate (EHQ) is a synthetic compound that has been the subject of scientific research due to its potential applications in medicinal chemistry. EHQ belongs to the class of pyrroloquinoline quinones (PQQs), which are known to have diverse biological activities.

Mechanism of Action

The mechanism of action of ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been shown to induce oxidative stress in cancer cells, which may contribute to its cytotoxic effects.
Biochemical and Physiological Effects:
ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to have a number of biochemical and physiological effects. In addition to its cytotoxic effects on cancer cells, ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been shown to inhibit the growth of certain bacteria and fungi. ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been found to have antioxidant properties, which may have potential applications in preventing oxidative damage in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in lab experiments is its relatively simple synthesis method. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in medicinal chemistry.

Future Directions

There are several potential future directions for research on ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. One area of interest is in developing derivatives of ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate that may have improved efficacy and selectivity against cancer cells. Another area of interest is in exploring the potential applications of ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in other areas of medicine, such as antimicrobial therapy or neuroprotection. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate and its potential limitations as a therapeutic agent.

Synthesis Methods

Ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate can be synthesized using a multistep process that involves the reaction of 3-hydroxyaniline with ethyl 2-bromo-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in the presence of a palladium catalyst. The resulting intermediate is then treated with sodium hydroxide and hydrogen peroxide to yield ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate.

Scientific Research Applications

Ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been studied for its potential applications in medicinal chemistry, particularly as an anticancer agent. Studies have shown that ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and prostate cancer cells. ethyl 2-amino-1-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been found to induce apoptosis, or programmed cell death, in cancer cells.